Cas no 2137879-64-0 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a specialized organic compound featuring a pyridine core substituted with a tert-butoxy carbonylmethyl group, a 4-methoxyphenyl moiety, and a carboxylic acid functionality. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The tert-butoxy ester group enhances stability and solubility, while the methoxyphenyl and carboxylic acid substituents offer versatile reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors or anti-inflammatory agents due to its rigid heterocyclic framework and modifiable functional groups. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid structure
2137879-64-0 structure
Product Name:1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
CAS No:2137879-64-0
MF:C19H21NO6
MW:359.37314581871
CID:6422644
PubChem ID:165489420
Update Time:2025-05-22

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • EN300-1165627
    • 2137879-64-0
    • 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • Inchi: 1S/C19H21NO6/c1-19(2,3)26-16(21)11-20-10-13(9-15(17(20)22)18(23)24)12-5-7-14(25-4)8-6-12/h5-10H,11H2,1-4H3,(H,23,24)
    • InChI Key: CCCPUGJYRNUVLB-UHFFFAOYSA-N
    • SMILES: O(C(CN1C(C(C(=O)O)=CC(C2C=CC(=CC=2)OC)=C1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 359.13688739g/mol
  • Monoisotopic Mass: 359.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 93.1Ų

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Pricemore >>

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1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Related Literature

Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Guide to 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2137879-64-0)

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2137879-64-0) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of pyridine derivatives, which are known for their diverse biological activities and applications in drug development. The presence of both tert-butoxy and methoxyphenyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The chemical properties of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid are of particular interest to researchers. Its molecular formula and weight, solubility in organic solvents, and stability under various conditions are critical for its application in medicinal chemistry. Recent studies highlight its role as a precursor in the synthesis of bioactive compounds, particularly those targeting inflammatory pathways and enzyme inhibition. This aligns with the growing demand for novel anti-inflammatory agents and enzyme inhibitors in the pharmaceutical industry.

One of the trending topics in chemical research is the development of green chemistry approaches. The synthesis and application of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid can be optimized using environmentally friendly solvents and catalytic methods, reducing the environmental footprint. Researchers are also exploring its potential in cancer research, given the structural similarities to other pyridine-based compounds with anticancer properties. This makes it a hot topic in drug discovery forums and academic discussions.

From a market perspective, the demand for 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is steadily increasing, driven by its versatility in organic synthesis and pharmaceutical applications. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of clinical trials and laboratory research. The compound's CAS No. 2137879-64-0 is frequently searched in databases like SciFinder and Reaxys, indicating its relevance in current scientific inquiries.

For researchers and industry professionals, understanding the storage conditions and handling protocols of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is essential. Proper storage in cool, dry environments and the use of inert atmospheres can prolong its shelf life and maintain its efficacy. Additionally, its compatibility with other reagents and solvents is a common query among synthetic chemists, emphasizing the need for detailed technical datasheets.

In conclusion, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2137879-64-0) is a compound of high interest due to its structural uniqueness and broad applicability. Whether in drug development, academic research, or industrial synthesis, this molecule continues to attract attention for its potential to address unmet medical and chemical challenges. As research progresses, its role in innovative therapies and sustainable chemistry is expected to expand further.

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